N~2~-(4-fluorophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: 2-(4-fluoro-N-methylsulfonylanilino)-N-(3-methoxyphenyl)propanamide
• InChI: InChI=1S/C17H19FN2O4S/c1-12(17(21)19-14-5-4-6-16(11-14)24-2)20(25(3,22)23)15-9-7-13(18)8-10-15/h4-12H,1-3H3,(H,19,21)
• InChI Key: UJJGWVAECHQZKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=CC=C1)OC)N(C2=CC=C(C=C2)F)S(=O)(=O)C
• Molecular Formula: C17H19FN2O4S
• Molecular Weight: 366.4 g/mol

Description

N~2~-(4-fluorophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide, also known as FMMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of N-acyl amino acid derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N~2~-(4-fluorophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide involves the inhibition of the target enzymes by binding to their active sites. The binding of this compound to the enzymes prevents the substrate from binding to the enzyme and thus inhibits their activity. The inhibition of these enzymes leads to the suppression of various pathological conditions.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to exhibit anti-inflammatory and analgesic activities by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. It has also been found to exhibit potent inhibitory activity against various enzymes, such as cathepsin L, cathepsin B, and papain, which are involved in various pathological conditions.

Advantages and Limitations for Lab Experiments

N~2~-(4-fluorophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide has several advantages for lab experiments. It is easy to synthesize and has a high yield. It is also stable under various conditions, such as pH and temperature. However, this compound has some limitations for lab experiments. It is insoluble in water, which limits its use in aqueous systems. It also has a short half-life, which limits its use in in vivo studies.

Future Directions

N~2~-(4-fluorophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide has shown great potential for its applications in the field of medicinal chemistry. Future research should focus on the optimization of the synthesis method to improve the yield and purity of the product. Further studies should also be conducted to investigate the mechanism of action of this compound in more detail. In addition, the potential applications of this compound in the treatment of various pathological conditions should be explored further.

Scientific Research Applications

N~2~-(4-fluorophenyl)-N~1~-(3-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent inhibitory activity against various enzymes, such as cathepsin L, cathepsin B, and papain. These enzymes are involved in various pathological conditions, such as cancer, osteoporosis, and arthritis. This compound has also been found to exhibit anti-inflammatory and analgesic activities.